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Cat. No.: B014862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylcholanthrene (3-MC) is a potent polycyclic aromatic hydrocarbon (PAH) carcinogen

widely used in experimental cancer research to induce tumors in laboratory animals.

Subcutaneous injection of 3-MC in mice is a common method for studying chemical

carcinogenesis, tumor immunology, and for developing and testing novel anti-cancer therapies.

This model allows for the de novo development of tumors, which more closely mimics the

natural progression of cancer, including the formation of a tumor microenvironment with stroma

and vasculature, compared to transplantable tumor models. This document provides detailed

application notes and protocols for the subcutaneous administration of 3-MC in mice to induce

fibrosarcomas.

Data Presentation
The following tables summarize quantitative data from various studies on the subcutaneous

injection of 3-MC in mice for sarcoma induction.

Table 1: Dose-Response of 3-Methylcholanthrene in Sarcoma Induction
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3-MC Dose per
Mouse (µg)

Mouse Strain
Tumor
Incidence

Latency Period
(Days)

Reference(s)

10 - 100

Nude (nu/nu on

CBA/H

background)

Comparable to

controls
Not specified [1]

150 SJL/J High Not specified [2]

200

Fancd2-/-,

Fancg-/-

(C57BL/6 or

129/Sv

background)

High
Tumors removed

at 140
[3]

450 SJL/J High Not specified [2]

Note: "High" incidence is used where specific percentages were not provided in the source

material. The latency period can vary significantly based on the specific experimental

conditions, including mouse strain and age.

Table 2: General Guidelines for Subcutaneous Injections in Mice

Parameter Guideline

Needle Gauge 25-27 G

Injection Volume 0.1 - 0.2 mL

Injection Site Dorsal flank, interscapular region

Experimental Protocols
Protocol 1: Preparation of 3-Methylcholanthrene
Solution
Materials:

3-Methylcholanthrene (3-MC) powder
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Sterile vehicle (e.g., olive oil, corn oil, or sesame oil)

Sterile glass vial with a screw cap

Microbalance

Vortex mixer

Sterile syringe and needle

Procedure:

Safety Precautions: 3-MC is a potent carcinogen and should be handled with extreme

caution in a certified chemical fume hood. Personal protective equipment (PPE), including a

lab coat, gloves, and safety glasses, is mandatory. All contaminated materials must be

disposed of as hazardous waste.

Weighing 3-MC: Accurately weigh the desired amount of 3-MC powder using a microbalance

in a chemical fume hood.

Dissolving 3-MC: Transfer the weighed 3-MC into a sterile glass vial. Add the appropriate

volume of the sterile vehicle to achieve the desired final concentration. For example, to

prepare a 2 mg/mL solution, dissolve 2 mg of 3-MC in 1 mL of oil.

Mixing: Tightly cap the vial and vortex thoroughly until the 3-MC is completely dissolved.

Gentle warming in a water bath may be required to facilitate dissolution, but avoid

overheating.

Sterility: Ensure all materials and the final solution are sterile to prevent infection at the

injection site.

Protocol 2: Subcutaneous Injection of 3-
Methylcholanthrene in Mice
Materials:

Prepared 3-MC solution
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Sterile 1 mL syringes with 25-27 G needles

70% ethanol

Animal clippers (optional)

Appropriate mouse restraint device

Procedure:

Animal Preparation: Acclimatize mice to the laboratory conditions before the experiment. If

necessary, shave the fur at the injection site (dorsal flank or interscapular region) to allow for

better visualization.

Restraint: Properly restrain the mouse to ensure its safety and to allow for an accurate

injection. Manual restraint by scruffing the neck and securing the tail is a common method.

Site Preparation: Swab the injection site with 70% ethanol and allow it to air dry.

Loading the Syringe: Draw the appropriate volume of the 3-MC solution into a sterile syringe.

Ensure there are no air bubbles.

Injection:

Gently lift a fold of skin at the prepared injection site to create a "tent."

Insert the needle, bevel up, at the base of the skin tent, parallel to the body.

Slightly aspirate to ensure the needle is not in a blood vessel.

Slowly inject the 3-MC solution subcutaneously. A small bleb should be visible under the

skin.

Withdraw the needle and apply gentle pressure to the injection site with a sterile gauze

pad for a few seconds to prevent leakage.

Post-injection Monitoring:
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Return the mouse to its cage and monitor for any immediate adverse reactions.

Observe the mice regularly (e.g., weekly) for tumor development at the injection site.

Measure tumor size with calipers once they become palpable.

Monitor the overall health of the mice, including body weight, activity, and grooming.

Euthanize mice when tumors reach a predetermined size or if they show signs of distress,

in accordance with institutional animal care and use committee (IACUC) guidelines.

Mandatory Visualization
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Experimental workflow for 3-MC induced tumorigenesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b014862?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

3-Methylcholanthrene (3-MC)

AHR Complex
(AHR, HSP90, XAP2, p23)

Binds to

3-MC-AHR Complex

Conformational Change
(HSP90, etc. dissociate)

3-MC-AHR-ARNT
Heterodimer

Translocates to Nucleus
and Dimerizes with ARNT

ARNT

Xenobiotic Response Element (XRE)
in DNA

Binds to

Target Gene Transcription
(e.g., CYP1A1, CYP1B1)

Initiates

Metabolism of 3-MC to
Reactive Metabolites

Leads to

DNA Adduct Formation

Results in

Carcinogenesis

Initiates

Click to download full resolution via product page

Aryl Hydrocarbon Receptor (AHR) signaling pathway activated by 3-MC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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